Cas no 2375249-47-9 (rac-ethyl (4R,5R)-5-aminooxepane-4-carboxylate)

• Product Name: rac-ethyl (4R,5R)-5-aminooxepane-4-carboxylate
• CAS No: 2375249-47-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6179652
• PubChem ID: 145874511
• Update Time: 2025-10-29

rac-ethyl (4R,5R)-5-aminooxepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (4R,5R)-5-aminooxepane-4-carboxylate
• EN300-7441691
• 2375249-47-9

• Inchi： 1S/C9H17NO3/c1-2-13-9(11)7-3-5-12-6-4-8(7)10/h7-8H,2-6,10H2,1H3/t7-,8+/m0/s1
• InChI Key： HUKJHKUQVTVQFJ-JGVFFNPUSA-N
• SMILES： O1CC[C@H]([C@@H](C(=O)OCC)CC1)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-ethyl (4R,5R)-5-aminooxepane-4-carboxylate

Introduction to Rac-Ethyl (4R,5R)-5-Aminooxepane-4-Carboxylate (CAS No. 2375249-47-9)

Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate, a compound with the chemical identifier CAS No. 2375249-47-9, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of oxepane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its stereochemistry and functional groups, make it a valuable candidate for further research and development in medicinal chemistry.

The stereochemistry of Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate is a critical aspect of its chemical properties. The presence of the (4R,5R) configuration indicates a specific spatial arrangement of atoms, which can significantly influence its biological activity. This stereochemical specificity is often a key factor in the design and optimization of pharmaceutical agents, as it can affect binding affinity, metabolic stability, and overall efficacy. In recent years, there has been growing interest in the development of enantiomerically pure compounds due to their improved pharmacological profiles and reduced side effects.

In the realm of pharmaceutical research, oxepane derivatives have garnered attention for their potential as scaffolds for drug discovery. Oxepanes are five-membered heterocyclic compounds that incorporate an oxygen atom into their ring structure. This oxygen atom can participate in various interactions with biological targets, making oxepane derivatives versatile tools for medicinal chemists. The amine group in Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological molecules.

Recent studies have highlighted the importance of oxepane derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of oxepane-based compounds as inhibitors of enzymes involved in inflammatory pathways. These enzymes play a crucial role in various diseases, including cancer and autoimmune disorders. The ability of Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate to modulate such enzymatic activities could make it a promising candidate for further investigation.

The ethyl ester group in the name Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate contributes to the compound's solubility and bioavailability, which are essential factors in drug development. Ester groups are commonly found in pharmaceuticals due to their ability to enhance oral bioavailability by facilitating passive diffusion across cell membranes. Additionally, esters can be hydrolyzed in vivo to release active compounds or undergo metabolic transformations that may influence their pharmacokinetic properties.

Current research trends in medicinal chemistry emphasize the need for innovative molecular architectures that combine efficacy with safety. Oxepane derivatives offer a unique opportunity to meet this demand by providing a structural framework that can be modified to achieve desired pharmacological outcomes. The work done on Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate aligns with these trends by exploring the potential of this class of compounds as lead molecules for drug discovery.

The synthesis of Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate involves sophisticated organic chemistry techniques that highlight the complexity of modern drug development. The synthesis must carefully control stereochemistry to ensure the correct (4R,5R) configuration is achieved. This often requires advanced catalytic methods or chiral auxiliaries to induce and maintain the desired stereoselectivity during reaction sequences.

In conclusion, Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its stereochemistry, functional groups, and solubility profile make it an attractive candidate for further research and development. As our understanding of biological targets and disease mechanisms continues to evolve, compounds like Rac-Ethyl (4R,5R)-5-aminooxepane-4-carboxylate will play an increasingly important role in the discovery and design of novel therapeutic agents.